Cas no 9005-64-5 (Polysorbate 20)

• Product Name: Polysorbate 20
• CAS No: 9005-64-5
• MF: C₂₆H₅₀O₁₀
• MW: 522.6692
• MDL: MFCD00165986
• CID: 48198
• PubChem ID: 87560416
• Update Time: 2025-07-18

Polysorbate 20 Chemical and Physical Properties

Names and Identifiers

• Tween(R) 20
• tween 20
• polyoxyethylene sorbitan monolaurate
• Tween-20
• Emulsifier T-20
• Polysorbate-20
• DMT-DA(BZ) PHOSPHORAMIDITE
• POE(20)sorbitanmonolaurate
• TWEEN 20, ELECTROPHORESIS GRADE
• TWEEN? 20
• 2-[2-[3,4-bis(2-hydroxyethoxy)oxolan-2-yl]-2-(2-hydroxyethoxy)ethoxy]ethyl dodecanoate
• MDL 11,939
• monododecanoate
• Polyoxyethylene (20) sorbitan monolaurate
• Polysorbate
• Polysorbate (INN)
• Polysorbate 20
• Polysorbate 20 (NF)
• Polysorbate 40 (NF)
• Polysorbate 60 (NF)
• Tween.(TM). 20
• TWEEN20
• Tween® 20
• 2-[2-[3,4-bis(2-hydroxyethoxy)tetrahydrofuran-2-yl]-2-(2-hydroxyethoxy)ethoxy]ethyl dodecanoate
• 2-(2-(3,4-Bis(2-hydroxyethoxy)tetrahydrofuran-2-yl)-2-(2-hydroxyethoxy)ethoxy)ethyl dodecanoate
• Alkest TW 20
• tween (R) 20
• Tween 60 (TN)
• Tween 20 (TN)
• Tween 40 (TN)
• POE (6) sorbi
• TWEEN ® 20
• PEG-80 Sorbitan laurate
• D05567
• E432
• SCHEMBL118527
• DTXSID60922815
• 9005-66-7
• 2-{2-[3,4-Bis(2-hydroxyethoxy)tetrahydro-2-furanyl]-2-(2-hydroxyethoxy)ethoxy}ethyl dodecanoate
• CHEMBL371631
• 9005-64-5
• D05565
• MFCD00165986
• POE(20) sorbitan monolaurate
• Sorbimacrogol laurate 300
• 2-(2-(3,4-bis(2-hydroxyethoxy)tetrahydrofuran-2-yl)-2-(2-hydroxyethoxy)ethoxy)ethyldodecanoate
• D05566
• NS00013950
• 1052273-76-3
• 2-{2-[3,4-bis(2-hydroxyethoxy)oxolan-2-yl]-2-(2-hydroxyethoxy)ethoxy}ethyl dodecanoate
• HMFKFHLTUCJZJO-UHFFFAOYSA-N
• POE (20) sorbitan monolaurate
• POE (6) sorbitol monolaurate

• MDL： MFCD00165986
• Inchi： 1S/C26H50O10/c1-2-3-4-5-6-7-8-9-10-11-24(30)34-19-18-31-20-22(32-15-12-27)26-25(35-17-14-29)23(21-36-26)33-16-13-28/h22-23,25-29H,2-21H2,1H3
• InChI Key： HMFKFHLTUCJZJO-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])(C([H])(C1([H])C([H])(C([H])([H])OC([H])([H])C([H])([H])OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)OC([H])([H])C([H])([H])O[H])OC([H])([H])C([H])([H])O[H])OC([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 522.34000
• Monoisotopic Mass: 522.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 26
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 133
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Amber viscous liquid with slight special odor and slight bitterness
• Density: 1.095 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 100 ºC
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.468(lit.)
• PH: 6-8 (50g/l, H2O, 20℃)
• Solubility: 100 g/L
• Water Partition Coefficient: 100 g/L
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 133.14000
• LogP: 1.99840
• Solubility: Soluble in water, ethanol, methanol and ethyl acetate, insoluble in mineral oil and petroleum ether.
• Sensitiveness: Sensitive to humidity
• FEMA: 2915 | POLYSORBATE 20
• Color/Form: ~10% in H2O

Polysorbate 20 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-36/37/38-37/38-41
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：TR7400000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R37/38; R41
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Other Chemical additives Functional Additives